Cas no 476481-61-5 (3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476481-61-5
• MF: C₁₇H₁₉N₅O₃
• MW: 341.364463090897
• CID: 3049708
• PubChem ID: 3154190
• Update Time: 2025-10-31

3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• <br>3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-ylamino)-3,7-dihydro-1H-purine-2 ,6-dione
• F1352-0159
• 8-(allylamino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6(3H,7H)-dione
• 6-hydroxy-3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-ylamino)-3,7-dihydro-2H-purin-2-one
• 8-Allylamino-3-methyl-7-(2-phenoxy-ethyl)-3,7-dihydro-purine-2,6-dione
• AKOS005494643
• 8-(allylamino)-3-methyl-7-(2-phenoxyethyl)-3,7-dihydro-1H-purine-2,6-dione
• NCGC00307532-01
• SMR000523668
• 3-methyl-7-(2-phenoxyethyl)-8-[(prop-2-en-1-yl)amino]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• DTXSID601320473
• BAS 06503043
• 476481-61-5
• STK569156
• MLS001206939
• STL002508
• 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-ylamino)-3,7-dihydro-1H-purine-2,6-dione
• 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-enylamino)purine-2,6-dione
• HMS2848I10
• 631-888-3
• AB00817816-06
• CHEMBL1602387
• AKOS000580283
• 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H19N5O3/c1-3-9-18-16-19-14-13(15(23)20-17(24)21(14)2)22(16)10-11-25-12-7-5-4-6-8-12/h3-8H,1,9-11H2,2H3,(H,18,19)(H,20,23,24)
• InChI Key： YTIKNPWFJZASCU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C(NCC=C)=NC2=C1C(NC(N2C)=O)=O

Computed Properties

• Exact Mass: 341.14878949Da
• Monoisotopic Mass: 341.14878949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 476481-61-5, formally known as 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the purine class, a category of nitrogenous bases that are fundamental to nucleic acid structure and function. The intricate architecture of this molecule, featuring multiple functional groups such as methyl, phenoxyethyl, and prop-2-en-1-yl substituents, positions it as a potential candidate for various biological applications.

Recent advancements in drug discovery have highlighted the importance of purine derivatives due to their diverse pharmacological properties. The structural features of 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione make it particularly intriguing for researchers exploring novel therapeutic avenues. The presence of an amine group at the 8-position and ethyl substitutions at the 7-position suggests possible interactions with biological targets such as enzymes and receptors.

In the context of contemporary research, this compound has garnered attention for its potential role in modulating cellular processes. Studies have begun to unravel the mechanisms by which purine derivatives can influence metabolic pathways and signal transduction. The phenoxyethyl moiety, in particular, has been associated with enhanced solubility and bioavailability, making it a valuable feature for drug design. This attribute could be instrumental in developing more effective pharmaceutical agents that can cross the blood-brain barrier or target specific tissues.

The synthesis of 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have enabled researchers to achieve high yields and purity levels, which are critical for subsequent biological testing. The use of catalytic systems has further refined the production process, reducing environmental impact while maintaining efficiency.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. By modifying specific functional groups or introducing additional substituents, chemists can generate a library of derivatives with tailored properties. Such an approach is particularly relevant in the quest for targeted therapies that minimize side effects while maximizing therapeutic efficacy. The versatility of 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione makes it a promising candidate for further exploration.

Current research is focusing on understanding the pharmacokinetic and pharmacodynamic profiles of this compound. Preclinical studies have begun to assess its interactions with key biological pathways and its potential therapeutic benefits. The findings from these studies could pave the way for clinical trials aimed at evaluating its efficacy in treating various conditions. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to identify promising candidates more rapidly.

The role of purine derivatives in modulating immune responses has also been a subject of intense investigation. Compounds like 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione have shown potential in modulating inflammatory pathways and enhancing immune function. These properties make them attractive candidates for developing treatments against autoimmune diseases and infections. The ability to fine-tune molecular structure to achieve desired biological effects underscores the importance of continued research in this area.

As our understanding of molecular mechanisms advances, so does our capacity to design more effective therapeutic agents. The development of 3-methyl-7-(2-phenoxyethyl)-8-(prop-2-en-1-yloamino)-]_,-_]-]-_]-_]-_]-}_}-dione exemplifies this progress. By leveraging cutting-edge synthetic techniques and computational tools, researchers can now explore complex molecular architectures with greater precision than ever before. This synergy between chemistry and biology holds immense promise for addressing unmet medical needs.

In conclusion,3-methyl--(phenoxyethy)--(prop--en--yloamino)]--]-dione (CAS no.) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable tool for researchers seeking to develop novel treatments. As further studies uncover its full therapeutic potential, this compound is poised to play a crucial role in shaping the future of medicine.